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Compound of Interest

Compound Name: 4-Chloroanisole

Cat. No. B146269

An In-depth Technical Guide to 1-Chloro-4-methoxybenzene (4-Chloroanisole)

Introduction

This technical guide provides a comprehensive overview of 4-Chloroanisole, known by its
IUPAC name 1-chloro-4-methoxybenzene. It is a significant chemical intermediate widely
utilized in the fine chemical industry for the synthesis of dyes, fragrances, pharmaceuticals, and
new materials.[1] This document details its chemical and physical properties, synthesis
protocols, key chemical reactions, and spectroscopic data, tailored for researchers, scientists,
and professionals in drug development.

IUPAC Name and Synonyms

The standard IUPAC name for this compound is 1-chloro-4-methoxybenzene.[2] It is also
commonly known by several other names and identifiers.
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Identifier Type

Value

IUPAC Name

1-chloro-4-methoxybenzene[2][3][4][5]

Common Name

4-Chloroanisole[1][2][6]

Synonyms

p-Chloroanisole, 1-methoxy-4-chlorobenzene, p-

Chlorophenyl methyl ether, Anisyl chloride[2][6]

CAS Number

623-12-1[2][6]

Molecular Formula

C7H7CIO[2][4][6][71[8]

InChl Key

YRGAYAGBVIXNAQ-UHFFFAOYSA-N[2][3][6]

[9]

Canonical SMILES

COC1=CC=C(C=C1)CI[2][3][4][6]

Physicochemical Properties

4-Chloroanisole is a colorless to light yellow liquid at room temperature.[1][10][11] It is

characterized by an irritating or musty, earthy odor.[1][6] The compound is stable under normal

conditions but is combustible and incompatible with strong oxidizing agents.[6][7][10] It is

insoluble or sparingly soluble in water but soluble in organic solvents like ethanol, ether, and

benzene.[1][6][11]

Property Value Source(s)
Molecular Weight 142.58 g/mol [2][4][8]
Melting Point -18 °C [71[10][11]
Boiling Point 198-202 °C [71[10]
Density 1.164 g/mL at 25 °C [7][10]
Vapor Pressure 0.81 - 1.01 mmHg at 25 °C [21[7]
Flash Point 78 °C (173 °F) [7]
Refractive Index n20/D 1.535 [71[10]
Water Solubility Immiscible / Insoluble [61171111]
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Synthesis of 4-Chloroanisole

Industrially, 4-Chloroanisole is typically prepared via the methylation of p-chlorophenol.[1]
While traditional methylating agents like dimethyl sulfate are effective, they are highly toxic.[1] A
greener, safer alternative employs dimethyl carbonate (DMC) as the methylating agent in the
presence of a phase transfer catalyst (PTC).[1]

Experimental Protocol: Synthesis using Dimethyl
Carbonate

This protocol describes a laboratory-scale synthesis of 4-Chloroanisole from p-chlorophenol
using dimethyl carbonate.[1]

Materials:

p-Chlorophenol (0.02 mol)

Dimethyl carbonate (DMC)

Potassium carbonate (K2CO3)

Tetrabutylammonium bromide (PTC)

100 mL three-necked flask

Magnetic stirrer, thermometer, reflux condenser

Procedure:

o Set up the three-necked flask with a magnetic stirrer, thermometer, and reflux condenser.
e Add 0.02 mol of p-chlorophenol to the flask.

e Add the reactants according to the following molar ratios:

o n(p-chlorophenol) : n(dimethyl carbonate) = 1:4

o n(p-chlorophenol) : n(potassium carbonate) = 1:0.5
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o n(p-chlorophenol) : n(tetrabutylammonium bromide) = 1:1

e Heat the reaction mixture to 95°C while stirring.

e Maintain the reaction at 95°C for 7 hours.

 After the reaction is complete, cool the mixture to room temperature.
« |solate the crude product by filtration to remove solid salts.

» Purify the product by vacuum distillation to obtain pure 4-Chloroanisole.[1]

Reactants
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Caption: Synthesis workflow for 4-Chloroanisole from p-chlorophenol.

Chemical Reactivity and Applications

4-Chloroanisole serves as a versatile substrate and intermediate in various organic reactions.
Its electron-rich aromatic ring and chloro-substituent dictate its reactivity.

Key Reactions:
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» Ullmann-type Homocoupling: It can undergo homocoupling reactions catalyzed by in situ
generated palladium colloids.[10][12]

» Nucleophilic Photosubstitution: Time-resolved spectroscopy has been used to study its
photocyanation and photohydrolysis reactions.[10][12]

e Reaction with Cu(ll)-smectite: It reacts with Cu(ll)-smectite in various organic solvents to
form a blue clay-organic complex.[10][12]

o Chlorination: The methyl group can be chlorinated using reagents like phosphorus
pentachloride.[13]

 Intermediate for Synthesis: It is a crucial intermediate in the production of:
o Tramadol hydrochloride: A well-known analgesic.[1]
o Agrochemicals: Including plant growth regulators.[14]

o Dyes and Fragrances: Used as a building block in these industries.[1][6]

4-Chloroanisole
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Y b
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Caption: Key chemical reactions and applications of 4-Chloroanisole.
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Spectroscopic Data

A variety of spectroscopic techniques are used to characterize 4-Chloroanisole. The
compound's structure and purity can be confirmed by analyzing its spectral data.

Spectroscopy Type Availability / Notes Source(s)
1H NMR Data is available. [2][15]
13C NMR Data is available. [15]

170 NMR Data is available. 9]

Mass Spectrometry (MS) GC-MS data is available. [2]

FTIR, ATR, Near IR, and Vapor

Infrared (IR) Spectroscopy Phase IR spectra are [2]
available.
Raman Spectroscopy Data is available. [2][15]

Experimental Protocols
Purification of 4-Chloroanisole

This protocol details a standard method for the purification of synthesized or commercial-grade
4-Chloroanisole.[10]

Materials:

e Crude 4-Chloroanisole

e 10% (v/v) aqueous Sulfuric Acid (H2S04)

e 10% (w/v) aqueous Potassium Hydroxide (KOH)
» Deionized water

e Magnesium Sulfate (MgSO4), anhydrous

e Calcium Hydride (CaH2)
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Separatory funnel

Distillation apparatus with a glass helices-packed column

Procedure:

Place the crude 4-Chloroanisole in a separatory funnel.

Wash the organic layer three times with 10% aqueous H2SO4.

Wash the organic layer three times with 10% aqueous KOH.

Wash the organic layer with deionized water until the aqueous layer is neutral (check with pH
paper).

Transfer the washed organic layer to a clean flask and dry it over anhydrous MgSO4.
Filter to remove the drying agent.

For final purification, perform a fractional distillation from CaH2 under reduced pressure
using a glass helices-packed column.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.benchchem.com/product/b146269#iupac-name-for-
4-chloroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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